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An In-depth Technical Guide to the Chemical Properties and Reactivity Profile of Trisodium
Phosphate

Abstract
Trisodium phosphate (TSP), with the chemical formula Na₃PO₄, is an inorganic salt of

phosphoric acid.[1][2][3] It is a white, crystalline, or granular solid that is highly soluble in water,

producing a strongly alkaline solution.[1][2] This whitepaper provides a comprehensive

overview of the chemical and physical properties of trisodium phosphate, its reactivity profile,

and detailed experimental protocols for its characterization. This document is intended for

researchers, scientists, and professionals in drug development and other technical fields who

require a detailed understanding of this versatile compound.

Chemical and Physical Properties
Trisodium phosphate is commercially available in anhydrous form (Na₃PO₄) and various

hydrated forms, most commonly as the dodecahydrate (Na₃PO₄ · 12H₂O). The properties of

these forms differ significantly, particularly their melting points and densities.

Physical Properties
The key physical properties of anhydrous and dodecahydrate trisodium phosphate are

summarized in the table below.
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Property
Anhydrous Trisodium
Phosphate (Na₃PO₄)

Trisodium Phosphate
Dodecahydrate (Na₃PO₄ ·
12H₂O)

Molar Mass 163.94 g/mol 380.13 g/mol

Appearance
White, granular or crystalline

solid

White or colorless hexagonal

crystals

Melting Point 1,583 °C (decomposes) 73.4–77 °C

Boiling Point Not applicable
100 °C (decomposes, loses

water)

Density 2.536 g/cm³ (at 17.5 °C) 1.62 g/cm³ (at 20 °C)

Odor Odorless Odorless

Solubility
Trisodium phosphate is highly soluble in water and insoluble in ethanol. Its solubility in water

increases with temperature.

Temperature (°C)
Solubility of Anhydrous
TSP ( g/100 mL)

Solubility of
Dodecahydrate TSP ( g/100
mL)

0 5.4 -

20 12 28.3

25 14.5 -

40 23.3 -

100 94.6 -

pH and Alkalinity
Aqueous solutions of trisodium phosphate are strongly alkaline due to the hydrolysis of the

phosphate ion. The pH of a 1% solution is typically between 11.5 and 12.5. This high alkalinity
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is responsible for many of its applications, such as in cleaning agents where it saponifies

grease and oils.

Reactivity Profile
Trisodium phosphate is a stable compound under normal conditions but exhibits significant

reactivity under specific circumstances.

Hydrolysis
In an aqueous solution, trisodium phosphate hydrolyzes to form disodium hydrogen

phosphate and sodium hydroxide, which accounts for the solution's strong alkalinity.

Na₃PO₄ (Trisodium Phosphate)

Na₂HPO₄ (Disodium Hydrogen Phosphate) + NaOH (Sodium Hydroxide)

+ H₂O

H₂O (Water)

Click to download full resolution via product page

Caption: Hydrolysis of Trisodium Phosphate in Water.

Neutralization with Acids
As a strong base, trisodium phosphate reacts vigorously with acids in an exothermic reaction

to form disodium hydrogen phosphate, then monosodium hydrogen phosphate, and finally

phosphoric acid.
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Na₃PO₄ (Trisodium Phosphate)

Na₂HPO₄ (Disodium Phosphate)

+ H⁺

NaH₂PO₄ (Monosodium Phosphate)

+ H⁺

H₃PO₄ (Phosphoric Acid)

+ H⁺

Click to download full resolution via product page

Caption: Stepwise Neutralization of Trisodium Phosphate.

Water Softening
Trisodium phosphate is an effective water softener. It reacts with soluble calcium and

magnesium salts, which are responsible for water hardness, to form insoluble precipitates of

calcium phosphate and magnesium phosphate. These precipitates can then be removed.

Reactants in Hard Water Products

2Na₃PO₄ (Trisodium Phosphate)

Ca₃(PO₄)₂ / Mg₃(PO₄)₂ (Insoluble Precipitate)

6Na⁺ (Sodium Ions in Solution)

3Ca²⁺ / 3Mg²⁺ (Hard Water Ions)
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Caption: Water Softening via Precipitation of Hardness Ions.

Reactivity with Metals
In the presence of water, trisodium phosphate solutions can be corrosive to some metals,

such as aluminum and zinc. However, it is also used as a rust inhibitor and for cleaning and

preparing metal surfaces for painting. As a flux, it is used in hard soldering of medical-grade

copper plumbing, where it dissolves copper oxides at brazing temperatures.

Thermal Decomposition
Upon heating, trisodium phosphate decomposes and can produce toxic and corrosive fumes,

including phosphorus oxides. The dodecahydrate form begins to lose its water of crystallization

at temperatures around 75°C.

Synthesis and Production
Trisodium phosphate is produced commercially through the neutralization of phosphoric acid

with a sodium base, typically sodium carbonate (soda ash) and sodium hydroxide (caustic

soda). The process generally involves two steps.

H₃PO₄ (Phosphoric Acid)

Step 1: Neutralization
Na₂HPO₄ (Disodium Phosphate) + H₂O + CO₂

Na₂CO₃ (Sodium Carbonate)

Step 2: Final Reaction
Na₃PO₄ (Trisodium Phosphate) + H₂O

NaOH (Sodium Hydroxide)

Click to download full resolution via product page
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Caption: Two-Step Synthesis of Trisodium Phosphate.

Experimental Protocols
Assay of Trisodium Phosphate (Potentiometric Titration)
This protocol is adapted from methods described by the Joint FAO/WHO Expert Committee on

Food Additives (JECFA) and other analytical chemistry resources. It determines the purity of a

trisodium phosphate sample.

Methodology:

Preparation: Accurately weigh a quantity of the sample equivalent to approximately 5.5 g of

anhydrous Na₃PO₄.

Dissolution: Dissolve the sample in 40 mL of deionized water in a 400-mL beaker. Add 100.0

mL of 1 N hydrochloric acid and stir until the sample is fully dissolved.

CO₂ Expulsion: Pass a stream of carbon dioxide-free air through the solution for 30 minutes

to expel any dissolved CO₂.

First Titration: Immerse the electrodes of a calibrated pH meter into the solution. Titrate the

excess hydrochloric acid with 1 N sodium hydroxide until the first inflection point is reached,

at approximately pH 4. Record the volume (A) of 1 N NaOH consumed.

Second Titration: Continue the titration with 1 N sodium hydroxide until the second inflection

point is reached, at approximately pH 8.8. Record the total volume of 1 N NaOH consumed

from the start. Calculate the volume (B) of 1 N NaOH consumed between the first and

second inflection points.

Calculation:

If the volume of HCl consumed (proportional to A) is greater than or equal to twice the

volume of NaOH for the second titration (B), then each mL of volume B is equivalent to

163.9 mg of Na₃PO₄.

If A is less than 2B, then each mL of (A - B) is equivalent to 163.9 mg of Na₃PO₄.
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Start

Weigh ~5.5g of TSP Sample

Dissolve in 40mL H₂O
Add 100mL of 1N HCl

Expel CO₂ with Air Stream
for 30 min

Titrate with 1N NaOH
to first inflection point (~pH 4)

Record Volume A

Continue Titration
to second inflection point (~pH 8.8)

Record Volume B
(volume between inflections)

Calculate Assay based on
Volumes A and B

End

Click to download full resolution via product page

Caption: Experimental Workflow for Potentiometric Titration of TSP.
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Determination of Insoluble Substances
This protocol provides a method for quantifying insoluble impurities in a trisodium phosphate
sample.

Methodology:

Dissolution: Dissolve a sample portion equivalent to 10.0 g of anhydrous trisodium
phosphate in 100 mL of hot water.

Filtration: Filter the solution through a tared filtering crucible.

Washing: Wash the insoluble residue collected in the crucible with hot water.

Drying: Dry the crucible and residue at 105°C for 2 hours.

Weighing: Cool the crucible in a desiccator and weigh it. The difference between the final

and initial (tared) weight of the crucible is the mass of the insoluble substances.

Safety and Handling
Trisodium phosphate is a strong irritant. Contact with skin, eyes, and the respiratory tract

should be avoided. Ingestion can cause burns to the mouth, throat, and stomach. When

handling trisodium phosphate powder or solutions, appropriate personal protective equipment

(PPE), including gloves, safety glasses, and respiratory protection if dust is present, should be

worn. It should be stored in a cool, dry, well-ventilated place away from acids and reactive

metals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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